1-[1-(Propan-2-yl)-1H-pyrrol-3-yl]-2,7-diazaspiro[3.5]nonane

• Molecular Formula: C14H23N3
• Molecular Weight: 233.35 g/mol
• IUPAC Name: 3-(1-propan-2-ylpyrrol-3-yl)-2,7-diazaspiro[3.5]nonane
• InChI: InChI=1S/C14H23N3/c1-11(2)17-8-3-12(9-17)13-14(10-16-13)4-6-15-7-5-14/h3,8-9,11,13,15-16H,4-7,10H2,1-2H3
• InChI Key: GUELLJRFJMKVGJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=CC(=C1)C2C3(CCNCC3)CN2

Description

1-[1-(Propan-2-yl)-1H-pyrrol-3-yl]-2,7-diazaspiro[3.5]nonane is a spirocyclic compound featuring a 2,7-diazaspiro[3.5]nonane core fused with a 1-(propan-2-yl)-substituted pyrrole ring (Figure 1). Its molecular formula is C₁₉H₂₉N₃, and its structural rigidity confers unique conformational properties critical for binding to biological targets such as sigma receptors (S1R/S2R) and KRAS G12C .

Preparation Methods

The synthesis of 1-[1-(Propan-2-yl)-1H-pyrrol-3-yl]-2,7-diazaspiro[3.5]nonane can be achieved through several synthetic routes. One common method involves the condensation of a pyrrole derivative with a diazaspiro compound under specific reaction conditions. Industrial production methods may involve the use of catalysts and optimized reaction conditions to increase yield and purity .

Chemical Reactions Analysis

1-[1-(Propan-2-yl)-1H-pyrrol-3-yl]-2,7-diazaspiro[3.5]nonane undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in reduced forms of the compound.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups, often using reagents like halogens or alkylating agents.

Scientific Research Applications

1-[1-(Propan-2-yl)-1H-pyrrol-3-yl]-2,7-diazaspiro[3.5]nonane has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in various diseases.

Industry: It is used in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of 1-[1-(Propan-2-yl)-1H-pyrrol-3-yl]-2,7-diazaspiro[3.5]nonane involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and molecular targets are still under investigation .

Comparison with Similar Compounds

Comparison with Structurally and Functionally Related Compounds

Sigma Receptor Ligands

The 2,7-diazaspiro[3.5]nonane scaffold is central to several sigma receptor (SR) ligands. Key examples include:

AD186 (Compound 4b)

• Structure: 2,7-diazaspiro[3.5]nonane core with aryl substituents.
• Activity : High S1R affinity (Ki = 2.7 nM ) and S2R affinity (Ki = 27 nM ). Acts as an S1R agonist , reversing the antiallodynic effects of BD-1063 in vivo .
• Functional Profile : Demonstrated analgesic effects via S1R agonism, contrasting with antagonist profiles of other derivatives .

AB21 (Compound 5b)

• Structure : Similar core but distinct substituents.
• Activity : Moderate S1R affinity (Ki = 13 nM ) and S2R affinity (Ki = 102 nM ). Acts as an S1R antagonist , achieving full reversal of mechanical hypersensitivity at 20 mg/kg .

Its exact functional profile (agonist/antagonist) remains uncharacterized but could be inferred from structural analogs .

KRAS G12C Inhibitors

Derivatives of 2,7-diazaspiro[3.5]nonane have been optimized as covalent inhibitors of KRAS G12C, a key oncogenic driver:

1-{2,7-Diazaspiro[3.5]nonan-2-yl}prop-2-en-1-one Derivatives

• Structure: 2,7-diazaspiro[3.5]nonane scaffold with acryloyl warhead.
• Activity : Binds covalently to cysteine-12 in KRAS G12C, occupying the switch-II pocket. Demonstrated IC₅₀ < 100 nM in cellular assays and improved metabolic stability over earlier inhibitors .

Comparison with Target Compound: The target compound lacks the acryloyl group necessary for covalent KRAS inhibition.

Other Spirocyclic Analogs

1,3-Diazaspiro[4.4]nonane-2,4-dione Derivatives

• Structure : Smaller spiro system (7-phenyl substitution).

Diazabicyclo[3.3.1]nonane Derivatives

• Structure : Bicyclic system (e.g., 3c, 3d in ).
• Activity : Cytotoxic bispidines with anticancer activity via undefined mechanisms, contrasting with the target compound’s receptor-focused profile .

Structural and Pharmacological Data Table

Compound Name	Core Structure	Key Substituents	Target	Affinity/Activity	Functional Role
Target Compound	2,7-diazaspiro[3.5]nonane	1-(Propan-2-yl)-pyrrole	S1R/KRAS G12C	Undisclosed	Potential ligand/inhibitor
AD186 (4b)	2,7-diazaspiro[3.5]nonane	Aryl groups	S1R/S2R	Ki(S1R) = 2.7 nM	S1R agonist
AB21 (5b)	2,7-diazaspiro[3.5]nonane	Varied alkyl/aryl	S1R/S2R	Ki(S1R) = 13 nM	S1R antagonist
KRAS Inhibitor ()	2,7-diazaspiro[3.5]nonane	Acryloyl warhead	KRAS G12C	IC₅₀ < 100 nM	Covalent inhibitor
1,3-Diazaspiro[4.4]nonane-2,4-dione	1,3-diazaspiro[4.4]nonane	7-phenyl	N/A	Intermediate in synthesis	Anticonvulsant precursor

Key Findings and Implications

Scaffold Versatility: The 2,7-diazaspiro[3.5]nonane core supports diverse pharmacological profiles depending on substituents. Agonist/antagonist switching at S1R (e.g., AD186 vs. AB21) highlights its adaptability .

Structural Nuances: Smaller spiro systems (e.g., diazaspiro[4.4]nonane) or bicyclic analogs (e.g., diazabicyclo[3.3.1]nonane) exhibit distinct bioactivities, underscoring the importance of ring size and substitution patterns .

Biological Activity

1-[1-(Propan-2-yl)-1H-pyrrol-3-yl]-2,7-diazaspiro[3.5]nonane is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, mechanisms of action, and potential therapeutic applications, supported by relevant research findings and case studies.

Chemical Structure and Properties

The chemical structure of 1-[1-(Propan-2-yl)-1H-pyrrol-3-yl]-2,7-diazaspiro[3.5]nonane can be represented as follows:

$$\text{C}_{12}\text{H}_{18}\text{N}_{4}$$

This compound features a diazaspiro framework, which is known for its ability to interact with various biological targets.

Target Interaction

The primary biological activity of this compound is attributed to its interaction with specific receptors and proteins in the body:

• Sigma Receptors : Research indicates that derivatives of this compound may act as ligands for sigma receptors (S1R and S2R), influencing various cellular functions through G-protein-coupled receptor pathways .
• Ghrelin Receptor Modulation : Some studies have suggested that related compounds may function as antagonists or inverse agonists at the ghrelin receptor, potentially impacting metabolic processes and appetite regulation .

Biochemical Pathways

The interaction with sigma receptors is believed to modulate several biochemical pathways, including:

• Ubiquitin-Proteasome System (UPS) : The compound's action on the VHL protein influences protein degradation pathways, which are crucial for cellular homeostasis and response to stress.

Antitumor Effects

Recent studies have highlighted the antitumor activity of 1-[1-(Propan-2-yl)-1H-pyrrol-3-yl]-2,7-diazaspiro[3.5]nonane and its derivatives. For instance, a study reported that certain derivatives exhibited favorable metabolic stability and demonstrated anti-tumor activity against KRAS G12C mutant cancers .

Compound Derivative	Activity	Target
1-{2,7-diazaspiro[3.5]nonan-2-yl}prop-2-en-1-one	Antitumor	KRAS G12C
Other derivatives	Sigma receptor modulation	S1R/S2R

Anti-inflammatory Properties

Another area of interest is the anti-inflammatory potential of this compound. It has been suggested that modifications in its structure can enhance its ability to regulate chemokine receptors (CCR3 and CCR5), which are implicated in inflammatory responses and conditions such as HIV/AIDS .

Case Studies

Several studies have been conducted to evaluate the biological activity of 1-[1-(Propan-2-yl)-1H-pyrrol-3-yl]-2,7-diazaspiro[3.5]nonane:

• Study on Sigma Receptor Ligands : A detailed structure-activity relationship (SAR) analysis revealed that specific modifications in the substituents attached to the core structure significantly influenced the affinity and selectivity towards sigma receptors, thereby affecting their pharmacological profiles .
• Antitumor Study : Research focused on KRAS G12C inhibitors demonstrated that certain analogs of this compound could effectively inhibit tumor growth in vitro, suggesting a promising avenue for cancer therapy development.